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Compound of Interest

Compound Name: Hh-Agl1.5

Cat. No.: B15603299

Abstract

Hh-Ag1.5 is a potent, synthetic small-molecule agonist of the Smoothened (Smo) receptor, a
key transducer of the Hedgehog (Hh) signaling pathway.[1] This document provides an in-depth
technical overview of the discovery, development, and mechanism of action of Hh-Ag1.5,
intended for researchers, scientists, and professionals in drug development. It details the
guantitative pharmacological properties, key experimental methodologies for its
characterization, and its role in activating the Hh signaling cascade.

Introduction to the Hedgehog Signaling Pathway
and Hh-Ag1.5

The Hedgehog signaling pathway is a crucial regulator of embryonic development and adult
tissue homeostasis.[2] Dysregulation of this pathway is implicated in various developmental
disorders and cancers. The pathway is initiated by the binding of a Hedgehog ligand (e.g.,
Sonic Hedgehog, Shh) to the transmembrane receptor Patched (PTCH), which alleviates
PTCH's inhibition of the G protein-coupled receptor-like protein Smoothened (Smo). Activated
Smo then initiates a downstream signaling cascade culminating in the activation of Gli
transcription factors, which regulate the expression of Hh target genes.

Hh-Ag1.5 is a small-molecule agonist that directly activates Smo, bypassing the need for an
upstream Hh ligand.[2] It was developed through the optimization of an initial hit compound,
Hh-Ag1l.1, to achieve high potency and affinity for the Smo receptor.[1]
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Discovery and Development

The discovery of Hh-Ag1.5 originated from a high-throughput screening effort to identify small-
molecule modulators of the Hedgehog pathway. The initial hit, Hh-Ag1.1, was identified as an
agonist of Smo. Subsequent medicinal chemistry efforts focused on optimizing the potency and
pharmacological properties of this initial scaffold, leading to the development of Hh-Ag1.5.[1]

hvsicochemical ies of Hh

Property Value
Chemical Formula C28H26N30S
Molecular Weight 526.04 g/mol

3-chloro-4,7-difluoro-N-(4-
Chemical Name (methylamino)cyclohexyl)-N-(3-(pyridin-4-
yl)benzyl)benzo[b]thiophene-2-carboxamide

Appearance Yellow solid

Solubility Soluble in DMSO up to 50 mM

Pharmacological Data

Hh-Ag1.5 exhibits high potency and affinity for the Smoothened receptor, as determined by
various in vitro assays.

Parameter Value Assay

Gli-responsive reporter gene

EC50 ~1 nM
assay[3][4]

IC50 (agonist activity) 1 nM Not specified

] [BH]SAG-1.3 competitive

Ki 0.5 nM o
binding assay
3H]Cyclopamine competitive

Ki 2.3nM [3H]|Cyclop P

binding assay
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Mechanism of Action

Hh-Ag1.5 acts as a direct agonist of the Smoothened receptor.[1] By binding to Smo, it induces
a conformational change that mimics the activated state, leading to the downstream activation

of the Hedgehog signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

